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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950

Essential Safety and Handling Guide for 2-
Tetradecanone

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the proper use and disposal of 2-
Tetradecanone, ensuring a secure laboratory environment.

Chemical Overview

2-Tetradecanone is an organic compound classified as a ketone. While specific hazard data is
limited, it is prudent to treat it as a potential irritant.[1] Adherence to strict safety protocols is
crucial to minimize exposure and mitigate any potential risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Tetradecanone in various laboratory scenarios. It is essential to always wear the appropriate
PPE to prevent skin and eye contact.
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Required Personal Protective Equipment

Scenario
(PPE)

- Eye Protection: Chemical safety goggles that
meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Routine Handling & Use Standard EN166.[2][3] - Hand Protection:
Chemical-resistant gloves (e.qg., nitrile,
neoprene). - Body Protection: A standard

laboratory coat.

- Eye Protection: Chemical safety goggles or a
face shield. - Hand Protection: Heavy-duty,

Spill Response (Small) chemical-resistant gloves. - Body Protection:
Chemical-resistant apron or coveralls over a lab

coat.

- Eye Protection: Full-face shield. - Hand
Protection: Heavy-duty, chemical-resistant
gloves. - Body Protection: Chemical-resistant
Emergency Situations suit. - Respiratory Protection: A NIOSH-
approved respirator may be necessary
depending on the scale of the incident and

ventilation.

Experimental Protocols

Standard Handling Procedure:

Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Donning PPE: Put on a lab coat, followed by chemical safety goggles and gloves.

Dispensing: Carefully measure and dispense 2-Tetradecanone, avoiding splashes or

aerosol generation.

Post-Handling: Securely close the container and clean the work area.
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o Doffing PPE: Remove gloves first, followed by the lab coat and safety goggles. Wash hands
thoroughly with soap and water.

Spill Cleanup Protocol:

o Alert and Isolate: Immediately alert others in the vicinity and restrict access to the spill area.
e Ventilate: If safe to do so, increase ventilation in the area.

o Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.[2]

o Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
e Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.
Disposal Plan

All waste containing 2-Tetradecanone must be treated as hazardous waste.

Waste Collection and Storage:

o Container: Use a clearly labeled, leak-proof container for all 2-Tetradecanone waste. The
label should include "Hazardous Waste" and the chemical name.

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from incompatible materials.[4]

Disposal Procedure:

e Segregation: Keep 2-Tetradecanone waste separate from other chemical waste streams to
avoid unwanted reactions.

o Documentation: Maintain a log of the waste generated.
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» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed environmental waste management company.[4][5] Do not discharge 2-
Tetradecanone into the sewer system.[2]

Logical Workflow for Handling 2-Tetradecanone
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Caption: Decision-making workflow for handling 2-Tetradecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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